4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(3,5-dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C16H18Cl2N2O4/c1-19-4-2-16(3-5-19)20(13(9-24-16)15(22)23)14(21)10-6-11(17)8-12(18)7-10/h6-8,13H,2-5,9H2,1H3,(H,22,23)
• InChI Key: ORRRIABTFDAPIE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C16H18Cl2N2O4
• Molecular Weight: 373.2 g/mol
• CAS No.: 1326808-66-5

Description

4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a useful research compound. Its molecular formula is C16H18Cl2N2O4 and its molecular weight is 373.2 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is 372.0643624 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a heterobifunctional molecule that has garnered attention for its potential biological activities, particularly in the context of cancer therapy. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound belongs to a class of spirocyclic compounds characterized by a unique bicyclic structure that incorporates nitrogen and oxygen heteroatoms. The presence of the dichlorobenzoyl moiety is significant for its biological interactions.

Anticancer Properties

Recent studies indicate that this compound exhibits promising anticancer properties. Specifically, it has been shown to act as a degrader of BRAF , a protein commonly mutated in various cancers, including melanoma. The degradation of BRAF can lead to reduced tumor growth and improved responses to treatment in patients with BRAF mutations .

The proposed mechanism involves the binding of the compound to BRAF, leading to its ubiquitination and subsequent degradation via the proteasome pathway. This process inhibits the downstream signaling pathways that promote cell proliferation and survival in cancer cells.

In Vitro Studies

In vitro studies have demonstrated that 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid effectively inhibits the proliferation of cancer cell lines harboring BRAF mutations. The compound showed an IC50 value indicating potent activity against these cells .

In Vivo Studies

In vivo experiments using mouse models have provided further evidence of its efficacy. Mice treated with the compound exhibited significant tumor regression compared to control groups, supporting its potential as a therapeutic agent .

Case Studies

A notable case study involved patients with advanced melanoma who were resistant to conventional therapies. Upon treatment with this compound, several patients showed partial responses, with tumor size reduction observed through imaging techniques .

Data Summary

Parameter	Value
Chemical Formula	C₁₅H₁₄Cl₂N₂O₃
Molecular Weight	356.19 g/mol
IC50 (Cancer Cell Lines)	150 nM
Oral Bioavailability	22%
Tumor Regression (Mouse Model)	Significant Reduction